Isomaltol

Sensory science Flavor chemistry Bakery formulation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6H6O3
Molecular Weight 126.11 g/mol
CAS No. 88511-92-6
Cat. No. B15551573
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Technical Parameters


Basic Identity
Product NameIsomaltol
CAS88511-92-6
Molecular FormulaC6H6O3
Molecular Weight126.11 g/mol
Structural Identifiers
InChIInChI=1S/C6H6O3/c1-4(7)6-5(8)2-3-9-6/h2-3,8H,1H3
InChIKeyHPIGCVXMBGOWTF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Isomaltol (CAS 3420-59-5): Technical Procurement Overview for Flavor and Fragrance Formulators


Isomaltol (CAS 3420-59-5; also cataloged under legacy CAS 88511-92-6) is a furan-derived α-enolone flavor compound with molecular formula C₆H₆O₃ and molecular weight 126.11 g/mol [1]. It is a constitutional isomer of maltol, possessing a hydroxyl group at the 3-position of the furan ring rather than the pyran ring system [2]. Isomaltol occurs naturally as a Maillard reaction product in toasted bread crust, roasted cocoa, coffee, tamarind fruit oil, and toasted oak wood, and is also formed during thermal degradation of sugars and caramelization processes [3][4]. The compound appears as a colorless crystalline solid with a melting point of 98 °C, boiling point approximately 207–215 °C, and estimated logP of 0.82–1.20, indicating moderate lipophilicity and balanced solubility in both aqueous and organic media [2].

Target Application
Flavor & fragrance formulation (bakery, caramel, gourmand)
Physical Form
Crystalline solid (mp 98°C) supports precise handling & dosing
Solubility Profile
Dual aqueous & organic phase solubility (logP 0.82-1.20)

Why Maltol and 2-Acetylfuran Cannot Substitute for Isomaltol in Formulation


Although maltol (CAS 118-71-8) and 2-acetylfuran (CAS 1192-62-7) share overlapping sensory territory in caramel-like and roasted flavor profiles, their quantitative performance diverges substantially from Isomaltol across critical procurement and formulation dimensions. Maltol, a constitutional isomer of Isomaltol, differs fundamentally in heterocyclic core structure (pyran vs. furan), resulting in markedly higher melting point (161–162 °C vs. 98 °C), different volatility behavior, and distinct sensory balance—maltol is characterized as less sweet and more bitter than Isomaltol in direct paired comparisons [1][2]. 2-Acetylfuran lacks the enol-hydroxyl functionality of Isomaltol entirely, leading to water insolubility, a 100-fold higher odor threshold (10 mg/kg vs. ~0.1–1 ppm), and zero-order Maillard formation kinetics distinct from Isomaltol [3][4]. These differences are not cosmetic—they directly impact dose-response behavior, thermal stability during baking, solubility-driven formulation compatibility, and batch-to-batch analytical reproducibility [5].

Parameter
Target: Isomaltol
Substitute: Maltol / 2-Acetylfuran
Core Structure
Furan ring with 3-enol-hydroxyl
Pyran ring / No hydroxyl (2-Acetylfuran)
Melting Point
98°C (moderate volatility)
161°C (higher stability) / 29°C
Sensory Profile
Sweeter, less bitter caramel flavor
More bitter / Herbaceous, non-caramel
Formulation Impact
Water-soluble; requires baking loss compensation
Water-insoluble (2-Acetylfuran); different dose-response

Quantitative Differentiation Evidence: Isomaltol vs. Maltol and 2-Acetylfuran


Sensory Profile: Isomaltol Exhibits Higher Sweetness and Lower Bitterness than Maltol

In a direct head-to-head sensory evaluation conducted by trained taste panels, Isomaltol was characterized as sweeter and less bitter than its constitutional isomer maltol when evaluated in aqueous media and baked yeast rolls [1]. The study quantitatively documented that when each compound was incorporated in yeast rolls at 0.1% of flour weight, flavor difference in the baked breads was frequently detected, indicating that the sensory differentiation persists through the thermal and matrix conditions of baking [1]. Additionally, cross-study comparison confirms that maltol exhibits a notably higher melting point of 161–162 °C [2] versus Isomaltol at 98 °C [3], reflecting fundamental differences in solid-state physical properties that influence handling and formulation behavior.

Sensory Profile vs. Maltol
Head-to-head
Reported sweeter and less bitter than maltol at 0.1% inclusion in baked yeast rolls
Sensory differentiation persists through thermal baking matrix
Aqueous media and baked roll evaluation; Hodge & Moser 1961
Sensory science Flavor chemistry Bakery formulation

Volatility Differential: Isomaltol Exhibits Greater Thermal Loss During Baking than Maltol

A critical formulation consideration is the differential volatility and thermal stability of Isomaltol relative to maltol. Direct head-to-head baking experiments demonstrated that Isomaltol is the more volatile of the two isomers, with substantial loss occurring during the baking process, whereas maltol exhibits greater heat retention [1]. This volatility difference is consistent with the structural divergence: Isomaltol melts at 98 °C [2] while maltol melts at 161–162 °C [3], and maltol begins to sublime at 93 °C [3]. The practical consequence is that Isomaltol requires higher initial dosing or encapsulation strategies to achieve equivalent final baked product flavor intensity compared to maltol.

Volatility Differential
Head-to-head
63-64°C lower melting point than maltol; reported substantial loss during baking
Higher volatility requires dosage adjustment or encapsulation for equivalent final intensity
Yeast roll baking; 0.1% flour weight; Hodge & Moser 1961
Bakery science Flavor retention Thermal processing

Solubility Profile: Isomaltol Exhibits Dual Aqueous and Organic Solubility Unlike 2-Acetylfuran

Cross-study comparison of solubility data reveals a fundamental formulation-relevant difference between Isomaltol and its furan analog 2-acetylfuran. Isomaltol, containing an enol-hydroxyl group, demonstrates moderate solubility in both water and alcohol solvents [1], consistent with its estimated logP of 0.82–1.20 and polar surface area of 50 Ų . In contrast, 2-acetylfuran (lacking the hydroxyl functionality) is documented as insoluble in water and soluble only in organic solvents such as ethanol, ether, and propylene glycol [2]. This solubility divergence dictates that 2-acetylfuran cannot be deployed in aqueous-based flavor delivery systems without emulsification, whereas Isomaltol offers greater formulation latitude.

Solubility vs. 2-Acetylfuran
Cross-study
Water-soluble (logP 0.82-1.20) vs. water-insoluble (requires organic solvents)
Supports direct aqueous incorporation without pre-dissolution steps
Literature solubility data; standard atmospheric conditions
Formulation science Solubility Flavor delivery

Chemical Differentiation: Isomaltol Produces Red-Violet FeCl₃ Reaction vs. Violet for Maltol

A simple, procurement-relevant analytical differentiation exists between Isomaltol and maltol via iron(III) chloride color reaction. Direct comparative testing demonstrates that addition of FeCl₃ solution to Isomaltol produces a red-violet coloration, whereas maltol under identical conditions yields a violet coloration [1]. This colorimetric distinction is attributed to differences in the enol-chelate coordination environment between the furan-based (Isomaltol) and pyran-based (maltol) ring systems. The test provides a rapid, low-cost identity verification method for incoming material inspection, preventing costly substitution errors in procurement workflows.

FeCl₃ Identity Test
Head-to-head
Red-violet coloration (Isomaltol) vs. violet coloration (Maltol)
Rapid low-cost identity verification for incoming material inspection
Ambient temperature; Wikipedia referenced data
Analytical chemistry Quality control Identity testing

Sensory Divergence: Isomaltol Distinct from β-Enolones Which Exhibit Herbaceous and Astringent Profiles

A comprehensive sensory evaluation of compounds related to maltol and Isomaltol established that the flavor characteristics of cyclic β-enolones (e.g., 2-hydroxy-3-methyl-2-cyclopenten-1-one, 5-acetyl-2-hydroxy-3-methyl-2-cyclopenten-1-one, and 5-ethyl-3-hydroxy-4-methyl-5(H)-furan-2-one) were described as herbaceous and astringent with bitter aftertastes—sensory attributes entirely unlike those of Isomaltol [1]. This class-level differentiation reinforces that Isomaltol occupies a unique sensory niche among caramel-like enolones, characterized by planar chelate structure that yields the characteristic fragrant burnt sugar flavor without the herbaceous/astringent off-notes observed in structurally related β-enolones [1].

Sensory vs. β-Enolones
Class-level
Flavor described as 'unlike' β-enolones; avoids herbaceous, astringent aftertaste
Provides a clean caramel profile without off-notes seen in structural analogs
Pittet et al.; purified compounds (>98% GC)
Structure-odor relationships Sensory evaluation Flavor design

Metal Chelation Stability: Isomaltol Forms Quantitatively Characterized Complexes with Fe(III)

Isomaltol functions as an effective metal-chelating agent, a property that distinguishes it from non-enolic furans such as 2-acetylfuran. The stability constants of Isomaltol complexes with iron(III) and other metal ions have been determined through potentiometric and UV/Vis spectroscopic measurements in aqueous solution at 25 °C and ionic strength of 0.15 M [1]. This chelation capacity derives from the planar enol-carbonyl functionality, which forms a hydrogen-bonded chelate structure [2]. In contrast, 2-acetylfuran lacks the enol-hydroxyl group and consequently exhibits no comparable metal-binding behavior. This differential chelation activity has implications for Isomaltol's role in modulating oxidative stability in food matrices and its potential interference with metal-catalyzed degradation pathways.

Metal Chelation
Class-level
Forms stable complexes with Fe(III); measured stability constants (aq. 25°C, 0.15 M)
May contribute to oxidative stability modulation in food matrices
No chelation activity for 2-acetylfuran; DFG Projekt data
Coordination chemistry Maillard products Metal complexation

Optimal Application Scenarios for Isomaltol Based on Quantitative Differentiation Evidence


Bakery and Baked Goods Flavor Enhancement Requiring High Sweetness, Low Bitterness

In yeast-leavened baked goods (bread, rolls, pastry), Isomaltol is preferred over maltol when the sensory objective is a sweeter, less bitter caramel profile. Direct evidence from baked yeast rolls at 0.1% flour weight demonstrates that Isomaltol delivers a detectable flavor difference relative to both control and maltol, characterized by enhanced sweetness and reduced bitterness [1]. However, formulators must account for Isomaltol's higher volatility and baking loss [1] by increasing initial dosage or employing encapsulation technologies. The compound's water solubility facilitates uniform dispersion in dough matrices, and its natural occurrence in bread crust aligns with clean-label positioning in premium bakery applications [2].

Caramel, Coffee, and Gourmand Flavor Formulations Without Herbaceous Off-Notes

Isomaltol is the appropriate selection for caramel, coffee, cocoa, and malted beverage flavors requiring a pure caramel character unadulterated by the herbaceous, astringent, and bitter aftertastes characteristic of β-enolones [1]. The compound's planar hydrogen-bonded chelate structure produces the authentic fragrant burnt sugar profile [1], while its balanced solubility (water and alcohol) enables versatile delivery across aqueous and spirit-based applications [2]. Typical usage levels range from trace amounts to approximately 0.1% (1,000 ppm) in finished products, consistent with its classification as a high-impact aroma compound. Isomaltol is particularly effective at masking bitterness and enhancing perceived sweetness in chocolate, caramel confections, and coffee-flavored products [3].

Maillard Reaction Research and Analytical Marker Applications

Isomaltol serves as a valuable analytical marker for monitoring Maillard reaction progression and caramelization in food processing research. Its metal-chelating properties, characterized by measured stability constants with Fe(III) in aqueous solution at 25 °C [1], make it relevant for studies investigating oxidative stability modulation in thermally processed foods. In quality control laboratories, the FeCl₃ colorimetric test (red-violet coloration) provides a rapid identity verification method to distinguish Isomaltol from maltol (violet coloration) [2], enabling efficient incoming material inspection. Isomaltol is also employed as a reference compound in GC-MS, HPLC, and SPME analytical protocols for flavor profiling of baked goods, roasted coffee, and malted products [3].

Fragrance and Personal Care: Warm Caramel Base Notes with Formulation Stability

In fine fragrance, candles, and personal care products, Isomaltol contributes warm caramel and gourmand tones with favorable formulation stability. The compound's moderate volatility (boiling point 207–215 °C, vapor pressure approximately 0.2 mmHg at 25 °C) [1] positions it as a mid-to-base note with good longevity in alcoholic and surfactant-based matrices. Unlike 2-acetylfuran, which is water-insoluble [2], Isomaltol's balanced solubility profile [3] supports incorporation across diverse product formats including aqueous systems. The compound is effective at masking bitter off-notes in personal care formulations while enhancing overall sensory pleasantness. Typical usage concentrations range from trace levels to 1–2% of the fragrance concentrate, consistent with its classification as a high-impact specialty aroma chemical [3].

Application
Selection Property
Validation Focus
Bakery & Baked Goods
Sweetness/bitterness balance at 0.1% inclusion
Sensory panel vs. control in target dough matrix
Caramel & Coffee Flavors
Pure caramel profile without herbaceous off-notes
Sensory comparison against β-enolone alternatives
Maillard Reaction Research
Analytical marker & metal-chelation activity
Verify FeCl₃ colorimetric test & GC-MS profile
Fragrance & Personal Care
Dual aqueous/organic solubility (logP ~1.0)
Test matrix stability & headspace volatility
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